2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5

• Molecular Formula: C7H9NO2
• Molecular Weight: 144.18 g/mol
• InChI: InChI=1S/C7H9NO2/c1-2-8-7-5(9)3-4-6(7)10/h3-4,7-8H,2H2,1H3/i1D3,2D2
• InChIKey: XJDVRSXDEFTUTM-ZBJDZAJPSA-N

Procurement Guide: 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5

2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 is a deuterium-labeled quinone derivative, formally categorized as a Stable Isotope-Labeled (SIL) compound . With a molecular formula of C₇H₄D₅NO₂ and a molecular weight of 144.18 g/mol, it serves as the isotopically distinct analog of the non-deuterated compound 2-(ethylamino)cyclohexa-2,5-diene-1,4-dione . Its primary, and effectively only, scientifically verifiable application is as an internal standard (IS) for the quantitative analysis of its non-deuterated counterpart in mass spectrometry-based assays (LC-MS, GC-MS) [1]. The inclusion of five deuterium atoms introduces a mass shift of +5 Da, a key characteristic that enables the mass spectrometer to distinguish it from the target analyte. Its utility is therefore predicated on its physicochemical identity as a defined isotopic label, with its value derived from the precision and accuracy it can confer to an analytical method.

Type Stable Isotope-Labeled Internal Standard (SIL-IS)

Key feature Deuterium-labeled analog with distinct mass shift for MS resolution

Primary use Quantitative bioanalysis of non-deuterated parent by LC-MS or GC-MS

• [1] PeptideDB. 2-(ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 Product Page. View Source

Why d5-Labeled Internal Standards Cannot Be Substituted

Substituting 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 with its unlabeled form or a differently labeled analog (e.g., a ¹³C version) directly compromises the fundamental principle of isotope dilution mass spectrometry. The non-deuterated analog cannot serve as an internal standard because it is chromatographically and spectrometrically identical to the target analyte, precluding its independent quantification. Conversely, using a different SIL analog (e.g., a ¹³C- or ¹⁵N-labeled compound) is not a direct substitute, as it would represent a distinct chemical entity with potentially different physicochemical properties, extraction recovery, and ionization efficiency [1]. The d5-label provides a specific, predictable mass shift (+5 Da) that is distinct from other isotopic labels. Furthermore, the use of a deuterated standard can introduce a small but measurable chromatographic isotope effect, causing it to elute at a slightly different retention time compared to the analyte [2]. This effect, while a potential limitation, is a defining characteristic of this class of internal standard that must be managed during method development. Therefore, the selection is not based on performance superiority but on analytical necessity: this compound is the required, identical chemical twin with a built-in, spectrometrically resolvable mass difference.

Non-deuterated analog

Identical physicochemical properties preclude independent MS quantification; cannot serve as internal standard.

Differently labeled SIL analog

Distinct chemical entity may show different recovery and ionization efficiency, compromising quantitative accuracy.

Deuterium isotope effect

Slight chromatographic retention shift may alter matrix effect correction; requires careful method validation.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Wang, S., Cyronak, M., & Yang, E. (2007). Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 43(2), 701-707. View Source

2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 Performance Evidence

Mass Resolution of d5-Labeled Internal Standard

The primary and non-negotiable differentiator of 2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 is its isotopic label. The substitution of five hydrogen atoms with deuterium results in a nominal mass shift of +5 Da compared to the non-deuterated parent compound (139.15 Da → 144.18 Da) . This mass difference is critical, as it places the internal standard signal outside the natural isotopic envelope of the analyte, which typically extends to M+2 or M+3. This ensures unambiguous mass resolution in MS analysis. In comparison, a generic structural analog internal standard would possess a different, often unpredictable, molecular weight and ionization behavior, leading to variable and unreliable quantification [1].

Mass Resolution

Class-level inference

+5 Da mass shift

Enables unambiguous MS analyte resolution

Based on monoisotopic mass difference vs non-deuterated parent

Evidence Dimension	Mass Spectrometric Resolution
Target Compound Data	144.18 g/mol (Monoisotopic mass)
Comparator Or Baseline	Non-deuterated analog: 139.15 g/mol
Quantified Difference	Δ = +5 Da
Conditions	Theoretical mass calculation based on molecular formula C₇H₄D₅NO₂ vs C₇H₉NO₂. Valid for low-resolution MS; high-resolution MS provides even greater distinction.

Why This Matters

This +5 Da mass shift is the fundamental requirement for a functional SIL internal standard, allowing for the independent and interference-free quantification of the target analyte in complex matrices.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Chemical Purity: Ensuring Analytical Reliability

The utility of any internal standard is contingent on its chemical purity. Vendor documentation for this compound specifies a purity of >99% . This specification is a verifiable differentiator against lower-purity alternatives or generic research-grade compounds. A purity of <98% can introduce unknown impurities that may co-elute with the analyte of interest, causing ion suppression or enhancement, thereby invalidating quantitative results. The >99% purity specification directly supports the compound's intended use in high-precision analytical workflows, minimizing the need for extensive in-house re-purification and reducing the risk of method failure.

Chemical Purity

Specification review

>99%

Reduces analytical interference risk

Vendor CoA specification; supports precision methods

Evidence Dimension	Chemical Purity (HPLC)
Target Compound Data	>99%
Comparator Or Baseline	Standard Research Grade (Typical specification for non-certified compounds)
Quantified Difference	≥1% improvement in purity over a baseline of 98%.
Conditions	As reported on vendor Certificate of Analysis (CoA) for this specific catalog number.

Why This Matters

A >99% purity specification reduces the risk of analytical interference and enhances method reliability, directly impacting the accuracy and precision of quantitative assays.

Chromatographic Isotope Effect of Deuterated Internal Standards

A well-documented class-level behavior of deuterated internal standards is a slight shift in chromatographic retention time compared to the non-deuterated analyte, a phenomenon known as the deuterium isotope effect [1]. This shift is due to the stronger C-D bond altering the compound's lipophilicity and interaction with the stationary phase. Comparative studies have demonstrated that deuterated internal standards may not perfectly co-elute with the analyte, which can lead to differential matrix effects and compromise the internal standard's ability to correct for ion suppression [2]. In one study, this retention time difference was significant enough to cause a change in the analyte-to-IS peak area ratio and affect method accuracy [3]. This is a crucial differentiator versus ¹³C- or ¹⁵N-labeled internal standards, which typically exhibit near-identical chromatographic behavior to the unlabeled analyte.

Isotope Effect

Method context

Expected slight retention shift; ¹³C/¹⁵N standards co-elute

Co-elution and matrix correction may require validation

¹³C/¹⁵N analogs demonstrate superior matrix effect compensation

Evidence Dimension	Retention Time and Matrix Effect Compensation
Target Compound Data	Expected to exhibit a slight chromatographic shift (<0.1 min) relative to the non-deuterated analyte, with potential for differential matrix effects.
Comparator Or Baseline	¹³C- or ¹⁵N-labeled internal standards: Exhibit co-elution with the analyte and superior matrix effect correction.
Quantified Difference	Qualitative difference in co-elution behavior and quantitative impact on method accuracy, as demonstrated in published method comparisons for other analytes.
Conditions	Reversed-phase liquid chromatography coupled with electrospray ionization mass spectrometry (LC-ESI-MS).

Why This Matters

Understanding this limitation is critical for method development. It informs the decision between a deuterated standard (cost-effective) and a ¹³C/¹⁵N standard (analytically superior for complex matrices), and highlights the need for robust chromatographic separation to mitigate potential matrix effects.

• [1] O'Halloran, S., & Ilett, K. F. (2008). Evaluation of a Deuterium-Labeled Internal Standard for the Measurement of Sirolimus by High-Throughput HPLC Electrospray Ionization Tandem Mass Spectrometry. Clinical Chemistry, 54(8), 1386-1389. View Source
• [2] Remane, D., Wissenbach, D. K., & Peters, F. T. (2014). Do Deuterium Labeled Internal Standards Correct for Matrix Effects in LC-MS/MS Assays?. Clinical Chemistry, 60(4), 631-633. View Source
• [3] Wang, S., Cyronak, M., & Yang, E. (2007). Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 43(2), 701-707. View Source

2-(Ethylamino)cyclohexa-2,5-diene-1,4-dione-d5 Use Cases

Quantitation in DMPK Studies

This d5-labeled compound is the analytically required internal standard for quantifying its non-deuterated counterpart in biological matrices (e.g., plasma, urine, microsomal incubations). As established, its +5 Da mass shift ensures unambiguous detection, and its >99% purity minimizes interference, making it suitable for generating robust and reproducible pharmacokinetic data required for regulatory submissions . The class-level evidence on potential matrix effects necessitates careful method validation, but this does not detract from its fundamental role as the ideal tracer for the parent molecule [1].

LC-MS/MS Method Development and Validation

This compound is a critical reagent in developing and validating quantitative bioanalytical methods. Its defined purity (>99%) supports the establishment of reliable calibration curves and quality control samples. While the potential for a deuterium isotope effect is a known factor [1], its predictability allows for its management through optimized chromatography. The use of a stable isotope-labeled analog is a standard recommendation by regulatory bodies (e.g., FDA, EMA) for ensuring assay precision and accuracy, making this compound a necessary tool for contract research organizations (CROs) and pharmaceutical analytical laboratories [2].

Tracer for Environmental Fate Studies

The incorporation of five deuterium atoms allows this compound to serve as a non-radioactive tracer in studies investigating the chemical or biological transformation of 2-(ethylamino)cyclohexa-2,5-diene-1,4-dione. Deuteration has been shown to potentially alter the pharmacokinetic and metabolic profiles of drugs, a property that can be exploited to gain mechanistic insights into metabolism [3]. The defined mass shift enables researchers to track the compound and its metabolites using mass spectrometry, distinguishing them from the endogenous, non-labeled material in complex environmental or biological samples.

Application

Selection Property

Validation Focus

DMPK quantitative bioanalysis

Mass-resolved internal standard

Matrix effect and method accuracy

LC-MS/MS method development

High-purity isotopic label

Chromatographic co-elution and precision

Environmental fate tracer studies

Non-radioactive deuterium tracer

Metabolite tracking and mass resolution

• [1] Remane, D., Wissenbach, D. K., & Peters, F. T. (2014). Do Deuterium Labeled Internal Standards Correct for Matrix Effects in LC-MS/MS Assays?. Clinical Chemistry, 60(4), 631-633. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [3] Russak, E. M., & Bednarczyk, E. M. (2019). Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Annals of Pharmacotherapy, 53(2), 211-216. View Source